5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

• IUPAC Name: 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
• InChI: InChI=1S/C18H14F3N3O5/c19-18(20,21)17(27)13(15(25)10-5-2-1-3-6-10)14(22-16(26)23-17)11-7-4-8-12(9-11)24(28)29/h1-9,13-14,27H,(H2,22,23,26)
• InChI Key: DXBNEPDFCBIQJD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C18H14F3N3O5
• Molecular Weight: 409.3 g/mol
• CAS No.: 376351-99-4

Description

5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one is a structurally complex 1,3-diazinan-2-one derivative characterized by three key substituents:

• 3-Nitrophenyl group at position 6, introducing a strong electron-withdrawing nitro (-NO₂) moiety.
• Trifluoromethyl (-CF₃) group at position 4, enhancing lipophilicity and metabolic stability.

The compound’s stereochemistry and conformation have likely been resolved using SHELX software, a widely trusted tool for small-molecule crystallography . The nitro group’s electron-deficient nature may influence reactivity, solubility, and intermolecular interactions, distinguishing it from structurally related analogs.

Biological Activity

5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one, also referred to by its IUPAC name, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimicrobial, anti-inflammatory, and enzyme inhibition activities, supported by relevant data and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{14}F_3N_3O_5$. Its structure includes a benzoyl group, a hydroxyl group, and a trifluoromethyl moiety, which are critical for its biological activity.

Structural Representation

Property	Value
Molecular Formula	$C_{18}H_{14}F_3N_3O_5$
IUPAC Name	5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
SMILES	[O-]N+=O
InChI Key	Not provided

Antimicrobial Activity

Research indicates that derivatives of compounds similar to 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one exhibit antimicrobial properties. A study on related hydrazinecarboxamide derivatives showed moderate inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC50 values ranging from 27.04 to 106.75 µM for AChE inhibition . This suggests that the compound could potentially serve as a scaffold for developing new antimicrobial agents.

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor. A related study found that certain trifluoromethylbenzoyl derivatives exhibited significant inhibition against carboxylesterases (CEs), essential enzymes in drug metabolism. The aromaticity and flexibility of the compounds were crucial for their inhibitory activity .

Table 1: Enzyme Inhibition Data

Enzyme	IC50 (µM)	Comments
Acetylcholinesterase	27.04 - 106.75	Moderate inhibition
Butyrylcholinesterase	58.01 - 277.48	Lower potency compared to AChE

Case Studies

• Study on Related Compounds : A study involving N-alkyl derivatives demonstrated that these compounds displayed antimicrobial activity against Mycobacterium tuberculosis, suggesting that modifications in the side chains can influence biological activity significantly .
• Inhibition Studies : Another investigation into the structure-activity relationship (SAR) of similar diazinanone derivatives revealed that specific substitutions could enhance their inhibitory effects on various enzymes, indicating a promising pathway for drug development .

Comparison with Similar Compounds

Table 1: Substituent Variations and Key Features

Compound Name	R1 (Position 5)	R2 (Position 6)	Notable Features
Target Compound	Benzoyl	3-Nitrophenyl	High electron deficiency; potential reactivity with nucleophiles.
5-(4-Chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-...	4-Chlorobenzoyl	3-Ethoxy-4-hydroxyphenyl	Chlorine increases lipophilicity; ethoxy/hydroxyl groups enhance solubility.
5-Benzoyl-4-hydroxy-6-(4-hydroxyphenyl)-...	Benzoyl	4-Hydroxyphenyl	Hydroxyl group improves aqueous solubility; polar interactions dominate.

Key Observations:

In contrast, the 4-hydroxyphenyl group in offers electron-donating properties, favoring hydrogen bonding and solubility.

Lipophilicity :

• The 4-chlorobenzoyl group in increases logP compared to the target compound’s benzoyl group. However, the 3-ethoxy-4-hydroxyphenyl substituent in balances lipophilicity with moderate solubility.
• The trifluoromethyl group (-CF₃) in all three compounds enhances membrane permeability but may reduce aqueous solubility.

Solubility :

• The hydroxyl and ethoxy groups in and improve solubility via hydrogen bonding, whereas the nitro group in the target compound likely reduces solubility due to its hydrophobic and electron-deficient nature.